Cas no 2138517-24-3 (4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine)

• Product Name: 4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine
• CAS No: 2138517-24-3
• MF: C₁₀H₁₄N₆S
• MW: 250.323359012604
• CID: 5896659
• PubChem ID: 165483309
• Update Time: 2025-07-20

4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine
• 4-({[1-(azetidin-3-yl)-1H-pyrazol-5-yl]amino}methyl)-1,3-thiazol-2-amine
• EN300-1131312
• 2138517-24-3

• Inchi： 1S/C10H14N6S/c11-10-15-7(6-17-10)3-13-9-1-2-14-16(9)8-4-12-5-8/h1-2,6,8,12-13H,3-5H2,(H2,11,15)
• InChI Key： XSRXBFKNMJSKEA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CNC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 250.10006565g/mol
• Monoisotopic Mass: 250.10006565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų

Additional information on 4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine

Introduction to 4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2138517-24-3, identified as 4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a complex arrangement of nitrogen-rich rings, has garnered attention due to its potential applications in drug discovery and therapeutic development. The structural framework of this molecule integrates elements from multiple pharmacophoric classes, making it a promising candidate for further investigation.

At the core of this compound's structure lies a thiazole core, which is a well-documented scaffold in medicinal chemistry. Thiazole derivatives are renowned for their biological activity, often exhibiting properties that make them suitable for antimicrobial, antiviral, and anti-inflammatory applications. The presence of the azetidine and pyrazole moieties further enhances the molecule's complexity and potential for interaction with biological targets. These nitrogen-containing heterocycles are frequently incorporated into drug candidates due to their ability to modulate enzyme activity and receptor binding.

The specific arrangement of functional groups in 4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine suggests a high degree of specificity in its interactions. The methylamino substituent at the 4-position of the thiazole ring introduces a polar moiety that could facilitate hydrogen bonding with biological targets. Additionally, the azetidinyl-pyrazole linker provides a rigid structure that may enhance binding affinity and selectivity. Such features are critical in the design of small-molecule inhibitors and activators.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Molecular docking studies have shown that 4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine can interact with various protein targets, including kinases and transcription factors. These interactions are mediated by the compound's ability to form multiple hydrogen bonds and hydrophobic interactions within the binding pockets of these proteins. Such findings align with the growing interest in structure-based drug design approaches.

In parallel, experimental studies have begun to explore the pharmacological properties of this compound. Initial assays have demonstrated promising activity against certain cancer cell lines, suggesting potential as an anticancer agent. The mechanism of action appears to involve inhibition of key signaling pathways involved in cell proliferation and survival. These preliminary results warrant further investigation into its therapeutic potential.

The synthesis of 4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) have been instrumental in achieving these goals.

The role of computational tools in optimizing synthetic routes cannot be overstated. Software packages that predict reaction outcomes and optimize conditions have significantly reduced the time required for development. Additionally, green chemistry principles have been integrated into these processes to minimize waste and improve sustainability. Such approaches align with the broader goal of making drug discovery more efficient and environmentally friendly.

As research continues to uncover new biological targets and mechanisms, compounds like 4-({1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}methyl)-1,3-thiazol-2-am ine will play an increasingly important role in therapeutic development. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects. Furthermore, their potential as scaffolds for further derivatization provides a platform for generating novel drug candidates.

The integration of interdisciplinary approaches—combining computational modeling with experimental validation—has been pivotal in advancing our understanding of this compound's properties. Such collaborative efforts are essential for translating laboratory discoveries into clinical applications. As we move forward, it is likely that more sophisticated tools and techniques will emerge, further enhancing our ability to study and utilize molecules like this one.

In conclusion,4-{(Azetidin - 3 - yl) - ( 5 - Pyrazol ylamino)methyl}- 1 , 3 - thi az ol - 2 - am ine (CAS no: 2138517 - 24 - 3) represents a significant advancement in chemical biology research. Its complex structure and promising biological activity make it a valuable asset in the quest for new therapeutics. With continued innovation in both synthetic chemistry and computational biology,this molecule holds great promise for future medical breakthroughs.